![molecular formula C20H19N5O2S2 B2370436 N-(5-(3-(phenylthio)propanoyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide CAS No. 1351621-38-9](/img/structure/B2370436.png)
N-(5-(3-(phenylthio)propanoyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide
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Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings, including a pyrazine ring, a tetrahydrothiazolo ring, and a propanoyl group. It also has a phenylthio group, which is a sulfur-containing group attached to a phenyl ring .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed based on its IUPAC name. It contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms. It also contains a tetrahydrothiazolo ring, which is a five-membered ring with one nitrogen atom and one sulfur atom .Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the functional groups present in its structure. For example, the carbonyl group in the propanoyl moiety could undergo nucleophilic addition reactions, and the pyrazine ring could participate in electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like the carbonyl group and the nitrogen atoms in the rings would likely make this compound polar and potentially soluble in polar solvents .Scientific Research Applications
- Pyrazolines, including derivatives like our compound, have been investigated for their antibacterial properties . Researchers have reported their effectiveness against bacterial strains, making them promising candidates for novel antibiotics.
- The compound’s structure suggests potential antifungal activity. Pyrazolines have been studied for their ability to inhibit fungal growth, which could be relevant in treating fungal infections .
- Oxidative stress contributes to cellular damage and disease progression. Pyrazolines, due to their unique structure, may exhibit antioxidant properties. Investigating their impact on reactive oxygen species (ROS) and cellular components could be valuable .
- Our compound’s potential neurotoxicity warrants investigation. Assessing its impact on AchE activity in the nervous system could provide insights into its effects on behavior and survival in organisms .
Antibacterial Activity
Antifungal Potential
Antioxidant and Cellular Protection
Neurotoxicity and Acetylcholinesterase (AchE) Inhibition
Future Directions
properties
IUPAC Name |
N-[5-(3-phenylsulfanylpropanoyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]pyrazine-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O2S2/c26-18(7-11-28-14-4-2-1-3-5-14)25-10-6-15-17(13-25)29-20(23-15)24-19(27)16-12-21-8-9-22-16/h1-5,8-9,12H,6-7,10-11,13H2,(H,23,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEGNAUAPLMMPSA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1N=C(S2)NC(=O)C3=NC=CN=C3)C(=O)CCSC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-(3-(phenylthio)propanoyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide |
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